Blancoic acid
Overview
Description
Blancoic acid is a natural product that is found in the leaves of the plant, Salvia blancoana. It is a member of the labdane diterpenoids family and has been the subject of numerous scientific studies due to its potential therapeutic properties. Blancoic acid has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial effects, making it a promising candidate for future drug development.
Scientific Research Applications
Analgesic Properties
Blancoic acid, found in the Calophyllum brasiliense seed, has been identified as one of the significant chromanone acids. Chromanone acids have shown promise in various pharmacological studies, including analgesic properties. The analgesic effects of plant extracts containing these acids have been observed in animal models. These studies validate traditional medicinal uses of plants containing blancoic acid for treating pain-related conditions such as rheumatism and arthritis (Plattner et al., 1974).
Antioxidant and Anti-aging Effects
Research on Citrus reticulata Blanco peel, which may contain blancoic acid, has indicated its potential in skin care, particularly for its anti-aging properties. Studies have focused on the antioxidant and anti-enzyme activities of extracts from this peel, demonstrating its capability to combat skin aging (Apraj & Pandita, 2016).
Dental Health Applications
Studies on dental erosion prevention have utilized compounds like blancoic acid. Research involving titanium tetrafluoride and amine fluoride varnishes has shown that certain compounds can significantly protect against dental erosion, indicating a potential application for blancoic acid in dental health products (Vieira et al., 2005).
Agricultural Uses
In agriculture, blancoic acid and related compounds have been explored for their potential benefits. Studies have investigated the effects of plant growth regulators like gibberellic acid on fruit crops, which might be relevant to understanding how blancoic acid could influence plant growth and development (Chao et al., 2011).
properties
CAS RN |
17243-98-0 |
|---|---|
Product Name |
Blancoic acid |
Molecular Formula |
C24H32O6 |
Molecular Weight |
416.5 g/mol |
IUPAC Name |
3-(5-hydroxy-2,2,7,8-tetramethyl-6-oxo-7,8-dihydropyrano[3,2-g]chromen-10-yl)octanoic acid |
InChI |
InChI=1S/C24H32O6/c1-6-7-8-9-15(12-17(25)26)18-22-16(10-11-24(4,5)30-22)21(28)19-20(27)13(2)14(3)29-23(18)19/h10-11,13-15,28H,6-9,12H2,1-5H3,(H,25,26) |
InChI Key |
ZZCZMGFDYJQMIS-UHFFFAOYSA-N |
SMILES |
CCCCCC(CC(=O)O)C1=C2C(=C(C3=C1OC(C(C3=O)C)C)O)C=CC(O2)(C)C |
Canonical SMILES |
CCCCCC(CC(=O)O)C1=C2C(=C(C3=C1OC(C(C3=O)C)C)O)C=CC(O2)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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